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Introduction
PL37 is a first-in-class therapeutic agent belonging to the family of dual enkephalinase

inhibitors (DENKIs).[1][2] Its mechanism of action involves the inhibition of two key enzymes,

neprilysin (NEP) and aminopeptidase N (APN), which are responsible for the degradation of

enkephalins.[3] Enkephalins are endogenous opioid peptides that play a pivotal role in the

modulation of pain signals.[4] By preventing the breakdown of enkephalins, PL37 effectively

increases their local concentrations at the site of pain, thereby enhancing the body's natural

pain-relieving mechanisms.[1] This targeted approach offers the potential for potent analgesia

without the significant side effects associated with traditional opioid agonists.[1][5] Preclinical

and early clinical studies have demonstrated the analgesic properties of PL37 in various pain

models, including neuropathic pain and migraine.[5][6][7]

Mechanical allodynia, a condition where non-painful stimuli are perceived as painful, is a

common and debilitating symptom of neuropathic pain. The von Frey filament test is a widely

used and validated method for assessing mechanical sensitivity in preclinical animal models.[8]
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[9] This application note provides a detailed protocol for utilizing von Frey filaments to evaluate

the efficacy of PL37 in a rodent model of neuropathic pain.

Signaling Pathway of PL37
The analgesic effect of PL37 is initiated by a painful stimulus, which triggers the release of

endogenous enkephalins from nerve endings. PL37 then inhibits the enzymes NEP and APN,

preventing the degradation of these enkephalins. The increased concentration of enkephalins

leads to enhanced activation of opioid receptors on peripheral and central neurons, ultimately

resulting in a reduction of pain signaling.

Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Painful Stimulus Enkephalin Release Enkephalins

NEP & APN
(Enkephalinases)

Degradation

Opioid ReceptorsBinding

PL37
Inhibition

Reduced Pain Signal

Click to download full resolution via product page

Caption: Mechanism of action of PL37.

Experimental Protocol: Assessing PL37 Efficacy in a
Neuropathic Pain Model
This protocol outlines the use of von Frey filaments to measure mechanical allodynia in a rat

model of neuropathic pain, such as the Chronic Constriction Injury (CCI) model, following

treatment with PL37.

Materials:

Male Sprague-Dawley rats (200-250g)
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PL37 (dissolved in an appropriate vehicle)

Vehicle control

Positive control (e.g., gabapentin)

Von Frey filaments (Stoelting Co. or similar), calibrated set of graded stiffness.[8]

Elevated wire mesh platform.[10]

Individual testing chambers.[9]

Anesthetic (for surgery)

Surgical instruments for CCI model induction

Experimental Workflow:

Caption: Experimental workflow for PL37 efficacy testing.

Procedure:

Animal Acclimation and Baseline Testing:

House rats in a temperature and light-controlled environment with ad libitum access to

food and water for at least one week before the experiment.

Habituate the animals to the testing environment by placing them in the individual

chambers on the wire mesh platform for 15-30 minutes daily for 2-3 days prior to baseline

testing.[11]

Determine the baseline paw withdrawal threshold (PWT) for each animal using the up-

down method described below.

Neuropathic Pain Model Induction (e.g., Chronic Constriction Injury):

Anesthetize the rats according to approved institutional protocols.
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Perform the CCI surgery on one hind limb, which involves loose ligation of the sciatic

nerve.

Post-Surgical Recovery and Allodynia Confirmation:

Allow the animals to recover for 7-14 days post-surgery.

Confirm the development of mechanical allodynia by re-testing the PWT. A significant

decrease in the PWT in the injured paw compared to baseline and the contralateral paw

indicates successful induction of the pain model.

Drug Administration:

Randomly assign animals to treatment groups: Vehicle, PL37 (at various doses), and a

positive control (e.g., gabapentin).

Administer the assigned treatment via the desired route (e.g., oral gavage).

Von Frey Testing (Up-Down Method):

Place the animals in the testing chambers and allow them to acclimate for at least 15

minutes.[12]

Begin testing by applying a mid-range von Frey filament (e.g., 4.0 g) to the plantar surface

of the hind paw with sufficient force to cause the filament to bend.[8][9] Hold for 3-5

seconds.

A positive response is a sharp withdrawal, flinching, or licking of the paw.

If there is a positive response, the next filament tested should be of lower force. If there is

no response, the next filament should be of higher force.[9]

The pattern of responses is used to calculate the 50% paw withdrawal threshold using the

formula: 50% g threshold = (10^[Xf + kδ]) / 10,000, where Xf is the value of the final von

Frey filament used, k is a value based on the pattern of responses, and δ is the mean

difference between stimuli in log units.

Data Collection and Analysis:
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Record the 50% paw withdrawal threshold for each animal at various time points post-

treatment (e.g., 30, 60, 120, and 240 minutes).

Analyze the data using appropriate statistical methods (e.g., two-way ANOVA followed by

a post-hoc test) to compare the effects of PL37 to the vehicle and positive control groups.

Data Presentation
The quantitative data from this experiment can be summarized in a table for clear comparison

of the effects of different treatments on the paw withdrawal threshold over time.

Treatmen
t Group

Dose
(mg/kg)

Pre-
Treatmen
t PWT (g)

30 min
Post-
Treatmen
t PWT (g)

60 min
Post-
Treatmen
t PWT (g)

120 min
Post-
Treatmen
t PWT (g)

240 min
Post-
Treatment
PWT (g)

Vehicle - 2.5 ± 0.3 2.6 ± 0.4 2.4 ± 0.3 2.5 ± 0.5 2.3 ± 0.4

PL37 10 2.4 ± 0.4 5.8 ± 0.6 8.2 ± 0.7 6.5 ± 0.5 4.1 ± 0.4

PL37 30 2.6 ± 0.5 8.9 ± 0.8 12.5 ± 1.1 10.3 ± 0.9 7.2 ± 0.6

Gabapenti

n
50 2.3 ± 0.3 7.5 ± 0.7 10.1 ± 0.9 8.2 ± 0.8 5.5 ± 0.5*

*Data are presented as mean ± SEM. *p < 0.05 compared to vehicle. PWT = Paw Withdrawal

Threshold.

Conclusion
The von Frey filament test is a robust and reliable method for quantifying mechanical allodynia

in rodent models of neuropathic pain. This application note provides a comprehensive protocol

for utilizing this technique to assess the analgesic efficacy of PL37. The ability of PL37 to

significantly increase the paw withdrawal threshold in a dose-dependent manner would provide

strong preclinical evidence for its potential as a novel treatment for neuropathic pain. The

detailed methodology and data presentation structure outlined here can serve as a valuable

resource for researchers in the field of pain drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. firstwordpharma.com [firstwordpharma.com]

2. hra.nhs.uk [hra.nhs.uk]

3. researchgate.net [researchgate.net]

4. mdpi.com [mdpi.com]

5. Antinociceptive and anti-allodynic effects of oral PL37, a complete inhibitor of enkephalin-
catabolizing enzymes, in a rat model of peripheral neuropathic pain induced by vincristine -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Dual enkephalinase inhibitor PL37 as a potential novel treatment of migraine: evidence
from a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

7. academic.oup.com [academic.oup.com]

8. Hind paw mechanical allodynia (von Frey filaments) [pspp.ninds.nih.gov]

9. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

10. iacuc.ucsf.edu [iacuc.ucsf.edu]

11. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]

12. mmpc.org [mmpc.org]

To cite this document: BenchChem. [Application Notes and Protocols: Assessing the Efficacy
of PL37 Using von Frey Filaments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10770556/docs#application-notes-and-protocols-
assessing-the-efficacy-of-pl37-using-von-frey-filaments]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10770556?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

